Cas no 80231-38-5 (7-Methylquinoline-3-carbaldehyde)

• Product Name: 7-Methylquinoline-3-carbaldehyde
• CAS No: 80231-38-5
• MF: C₁₁H₉NO
• MW: 171.195262670517
• CID: 1031432
• PubChem ID: 12871074
• Update Time: 2025-05-28

7-Methylquinoline-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-Methylquinoline-3-carbaldehyde
• 7-methyl-3-quinoline carboxaldehyde
• AKOS002391957
• AHHMSCOUJVNQBP-UHFFFAOYSA-N
• CS-0455944
• AB57089
• DTXSID90512021
• SCHEMBL554880
• 80231-38-5
• DB-359923
• 7-Methyl-quinoline-3-carbaldehyde

• Inchi： 1S/C11H9NO/c1-8-2-3-10-5-9(7-13)6-12-11(10)4-8/h2-7H,1H3
• InChI Key： AHHMSCOUJVNQBP-UHFFFAOYSA-N
• SMILES： O=CC1=CN=C2C=C(C)C=CC2=C1

Computed Properties

• Exact Mass: 171.068413911g/mol
• Monoisotopic Mass: 171.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.183±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 119-120 ºC (ethanol )
• Solubility: Very slightly soluble (0.26 g/l) (25 º C),